3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3,4-difluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-10-3-2-8(13(17)18)5-9(10)7-1-4-11(15)12(16)6-7/h1-6H,(H,17,18)
• InChI Key: JKCQIFFOMKQDGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)F)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID20680808
• Molecular Weight: 252.19 g/mol
• CAS RN: 1225742-01-7

Description

3-(3,4-Difluorophenyl)-4-fluorobenzoic acid (3,4-DFPBA) is a fluorinated benzoic acid with a wide variety of applications in scientific research. Its high solubility in water, low toxicity, and wide range of applications make it an attractive compound for many laboratory experiments.

Scientific Research Applications

3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as an inhibitor of enzymes such as β-glucosidase and β-glucuronidase. It has also been used in the synthesis of various drugs and as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme, preventing the substrate from binding. It has also been shown to interact with metal ions, which can affect the activity of enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95% are not well understood. However, it has been shown to inhibit the activity of enzymes such as β-glucosidase and β-glucuronidase, which can affect the metabolism of carbohydrates and other compounds. It has also been shown to interact with metal ions, which can affect the activity of enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments include its high solubility in water, low toxicity, and wide range of applications. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to using 3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95%. For example, its mechanism of action is not fully understood, and its biochemical and physiological effects are not well known.

Future Directions

There are many potential future directions for research on 3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95%. These include further studies on its mechanism of action and biochemical and physiological effects, as well as the development of new methods for its synthesis. Additionally, further research could be done to investigate its potential applications in drug synthesis and as a fluorescent probe for the detection of metal ions.

Synthesis Methods

3-(3,4-Difluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized through a variety of methods. One method is the reaction of 3,4-difluorobenzaldehyde with 4-fluorobenzoyl chloride in the presence of triethylamine. This reaction yields 3,4-difluorobenzoyl chloride, which is then reacted with sodium hydroxide to form 3,4-difluorobenzoic acid. The acid is then treated with 4-fluorobenzoyl chloride in the presence of triethylamine, yielding 3,4-difluorophenyl-4-fluorobenzoic acid.